Cas no 953137-07-0 (N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 953137-07-0
• MF: C₁₈H₃₃N₃O₃
• MW: 339.472924947739
• CID: 6308876
• PubChem ID: 16886702
• Update Time: 2025-05-24

N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide
• N'-cycloheptyl-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}ethanediamide
• F5016-0217
• VU0629153-1
• N1-cycloheptyl-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide
• N'-cycloheptyl-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]oxamide
• 953137-07-0
• AKOS024489459

• Inchi： 1S/C18H33N3O3/c1-24-13-12-21-10-8-15(9-11-21)14-19-17(22)18(23)20-16-6-4-2-3-5-7-16/h15-16H,2-14H2,1H3,(H,19,22)(H,20,23)
• InChI Key： ZFALGFYONJFTGV-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CNC(C(NC2CCCCCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 339.25219192g/mol
• Monoisotopic Mass: 339.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide

N'-Cycloheptyl-N-{1-(2-Methoxyethyl)piperidin-4-ylmethyl}Ethanamide: A Comprehensive Overview

N'-Cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 953137-07-0) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatility in different fields.

The molecular structure of N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide is composed of several key functional groups, including a cycloheptyl moiety, a piperidine ring, and an ethanediamide group. These components contribute to the compound's stability, reactivity, and solubility, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of cycloheptyl groups in enhancing the pharmacokinetic properties of drugs. The integration of a cycloheptyl moiety in this compound has been shown to improve its bioavailability and reduce toxicity, making it a valuable candidate for drug development.

The piperidine ring in the structure plays a crucial role in determining the compound's physical and chemical properties. Piperidine derivatives are known for their ability to form stable complexes with various metal ions, which has led to their use in catalysis and materials science. In the case of N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide, the piperidine ring contributes to its ability to act as a ligand in coordination chemistry.

The ethanediamide group is another critical component of this compound. This group is known for its ability to form hydrogen bonds, which enhances the solubility and stability of the compound. Recent research has demonstrated that ethanediamide derivatives can serve as effective inhibitors of certain enzymes, opening new avenues for their use in therapeutic applications.

One of the most exciting developments involving N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide is its potential application in drug delivery systems. Researchers have explored the use of this compound as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysts and sensors. Recent studies have demonstrated that N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide can be used as a ligand in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and separation.

The synthesis of N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have developed efficient synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale production.

Despite its many advantages, there are challenges associated with the use of N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide. One concern is its potential environmental impact. Studies are currently underway to assess the biodegradability of this compound and develop strategies for its safe disposal.

In conclusion, N'-cycloheptyl-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 953137-07-0) is a versatile compound with significant potential in pharmaceuticals, materials science, and other fields. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike.